5-amino-2-oxo-1H-pyridine-4-carboxylic Acid
Description
5-amino-2-oxo-1H-pyridine-4-carboxylic Acid is a derivative of pyridine with a carboxylic acid substituent at the 4-position . It is an isomer of picolinic acid and nicotinic acid, which have the carboxyl group at the 2- and 3-position respectively .
Synthesis Analysis
The synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridines involves the reaction of N-Boc-protected 1-alkyl(aryl)-5-formyl-1H-pyrazol-4-amines with malononitrile or cyanoacetamide . This forms 5-amino-1H-pyrazolo[4,3-b]pyridine nitriles and amides respectively . Cyclocondensation of the obtained derivatives with chloroacetaldehyde, bromotrifluoroacetone, or ethyl bromopyruvate leads to the formation of imidazo[1,2-a]pyrazolo[3,4-e]pyridines .Molecular Structure Analysis
The molecular structure of 5-amino-2-oxo-1H-pyridine-4-carboxylic Acid is derived from pyridine with a carboxylic acid substituent at the 4-position . It shares the molecular weight 123.11 g/mol and the chemical formula C6H5NO2 with other isomers .Chemical Reactions Analysis
Acid Anhydrides react with amines to form amides . This could be a potential reaction for 5-amino-2-oxo-1H-pyridine-4-carboxylic Acid.Physical And Chemical Properties Analysis
Isonicotinic acid, an isomer of 5-amino-2-oxo-1H-pyridine-4-carboxylic Acid, appears as a white to off-white crystalline solid . It has a melting point of 310 °C (590 °F; 583 K) and sublimes .Future Directions
The development of effective synthetic approaches to novel derivatives of heterocyclic systems containing both an amino group and additional functionality in the pyridine ring could significantly expand their synthetic use and increase the biological potential of compounds constructed on their basis . This presents promising future directions for 5-amino-2-oxo-1H-pyridine-4-carboxylic Acid.
properties
IUPAC Name |
5-amino-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c7-4-2-8-5(9)1-3(4)6(10)11/h1-2H,7H2,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHQVYHZAZPPVKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CNC1=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00444607 |
Source
|
| Record name | 5-Amino-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00444607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-2-oxo-1H-pyridine-4-carboxylic Acid | |
CAS RN |
183742-01-0 |
Source
|
| Record name | 5-Amino-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00444607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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